Cas no 1597851-69-8 (4-bromo-2-(methylsulfanyl)benzonitrile)

• Product Name: 4-bromo-2-(methylsulfanyl)benzonitrile
• CAS No: 1597851-69-8
• MF: C₈H₆BrNS
• MW: 228.108939647675
• MDL: MFCD22488923
• CID: 4607515
• PubChem ID: 91880750
• Update Time: 2024-11-05

4-bromo-2-(methylsulfanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(methylsulfanyl)benzonitrile
• Benzonitrile, 4-bromo-2-(methylthio)-
• AKOS033922749
• SCHEMBL23585298
• 4-bromo-2-(methylthio)benzonitrile
• Z1551959487
• EN300-268276
• 1597851-69-8
• G74319
• 4-bromo-2-methylsulfanylbenzonitrile

• MDL： MFCD22488923
• Inchi： 1S/C8H6BrNS/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4H,1H3
• InChI Key： OQHGMAKAPBUZKK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(Br)C=C1SC

Computed Properties

• Exact Mass: 226.94043g/mol
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų